Cas no 28026-96-2 (3,5-Dihydroxy-4-methylbenzoic acid)

3,5-Dihydroxy-4-methylbenzoic acid Properties

Names and Identifiers

• 3,5-Dihydroxy-4-methylbenzoic acid
• 4-Methyl-3,5-dihydroxybenzoic acid
• 3.5-Dihydroxy-4-methylbenzoic acid
• DIHYDROXY-4-METHYLBENZOIC ACID,3,5-(RG)
• 3,5-Dihydroxy-4-methylbenzoesaeure
• 3,5-dihydroxy-4-methyl-benzoic Acid
• 3,5-dihydroxy-p-toluic acid
• 3,5-hydroxy-4-methylbenzoic acid
• Benzoic acid, 3,5-dihydroxy-4-methyl-
• 4-METHYL-3,5-DIHYDROXY BENZOIC ACID
• PubChem3868
• PARAGOS 440034
• KMRRXSZDSGYLCD-UHFFFAOYSA-N
• 3,5-dihydroxy4-methylbenzoic acid
• FCH917313
• SBB063984
• AS01213
• Benzoic acid,3,5-dihydroxy-4-methyl-
• VZ25785
• +Expand

• MDL： MFCD00002514
• InChIKey： KMRRXSZDSGYLCD-UHFFFAOYSA-N
• Inchi： 1S/C8H8O4/c1-4-6(9)2-5(8(11)12)3-7(4)10/h2-3,9-10H,1H3,(H,11,12)
• SMILES： O([H])C1C([H])=C(C(=O)O[H])C([H])=C(C=1C([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 168.04200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 168.042
• Heavy Atom Count: 12
• Complexity: 168
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Tautomer Count: 11
• Surface Charge: 0
• Topological Polar Surface Area: 77.8

Experimental Properties

• LogP: 1.10440
• PSA: 77.76000
• Boiling Point: 422.2°Cat760mmHg
• Melting Point: 270-280°C
• Flash Point: 223.3°C
• Color/Form: solid
• Solubility: Not determined
• Density: 1.46

3,5-Dihydroxy-4-methylbenzoic acid Security Information

• Symbol: GHS07
• Safety Instruction： S26; S36/37/39; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： C
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38-36-22
• Signal Word：Warning

3,5-Dihydroxy-4-methylbenzoic acid Customs Data

• HS CODE：2918290000
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%